Cas no 173908-32-2 (1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester)
173908-32-2 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester
CAS No:173908-32-2
MF:C12H12N2O4S
MW:280.299681663513
CID:162354
PubChem ID:464838
Update Time:2025-04-19
1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester
- methyl 1-(2-aminophenyl)sulfonylpyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 1-((2-aminophenyl)sulfonyl)-, methyl ester
- Methyl 1-((2-Aminophenyl)sulfonyl)-1H-pyrrole-2-carboxylate
- DTXSID80169705
- 1H-Pyrrole-2-carboxylic acid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester
- CHEMBL146957
- 173908-32-2
- Methyl 1-[(2-Aminophenyl)sulfonyl]-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C12H12N2O4S/c1-18-12(15)10-6-4-8-14(10)19(16,17)11-7-3-2-5-9(11)13/h2-8H,13H2,1H3
- InChI Key: RSNQLJRUYQQTLC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)(N1C=CC=C1C(=O)OC)(=O)=O
Computed Properties
- Exact Mass: 280.05186
- Monoisotopic Mass: 280.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.8Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Density: 1.4
- Boiling Point: 491.2°Cat760mmHg
- Flash Point: 250.9°C
- Refractive Index: 1.623
- PSA: 91.39
1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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